Cas no 1841086-92-7 ((1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine)

(1S)-1-(1-Methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine is a chiral amine derivative featuring a 1,2,3-triazole moiety, which enhances its utility in asymmetric synthesis and pharmaceutical applications. The stereospecific (S)-configuration ensures high enantioselectivity, making it valuable for the preparation of biologically active compounds. Its structural rigidity, imparted by the triazole ring, contributes to stability and predictable reactivity in nucleophilic and catalytic reactions. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of targeted therapeutics. Its well-defined chirality and functional group compatibility allow for efficient incorporation into complex molecular frameworks, supporting research in drug discovery and agrochemical innovation.
(1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine structure
1841086-92-7 structure
Product Name:(1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine
CAS No:1841086-92-7
MF:
MW:
MDL:MFCD29907109
CID:4623308
PubChem ID:122163653
Update Time:2025-06-29

(1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine
    • MDL: MFCD29907109

(1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine Pricemore >>

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Chemenu
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(1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine
1841086-92-7 95%+
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$580 2023-03-26
Chemenu
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(1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine
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Additional information on (1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine

Comprehensive Overview of (1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine (CAS No. 1841086-92-7)

The compound (1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine, identified by its CAS No. 1841086-92-7, is a chiral amine derivative featuring a 1,2,3-triazole ring. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The 1-methyl-1H-1,2,3-triazol-5-yl moiety imparts unique electronic and steric properties, making it valuable for drug discovery and material science applications.

In recent years, the demand for chiral amines like (1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine has surged, driven by their role in asymmetric synthesis and enzyme inhibition. Researchers frequently search for "CAS 1841086-92-7 solubility" or "1,2,3-triazole derivatives in drug design," reflecting its relevance in optimizing pharmacokinetic properties. The compound’s stereospecificity is particularly appealing for developing targeted therapies, aligning with trends in personalized medicine.

The synthesis of 1841086-92-7 typically involves click chemistry strategies, a hot topic in green chemistry due to its atom-efficiency and mild reaction conditions. Queries such as "click chemistry applications 2024" highlight its interdisciplinary appeal. Additionally, the methyl-triazole group enhances metabolic stability, addressing common challenges like "improving drug half-life"—a frequent concern in medicinal chemistry forums.

From a commercial perspective, (1S)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-amine is cataloged by suppliers specializing in high-purity intermediates. Searches for "bulk chiral amine suppliers" or "CAS 1841086-92-7 price" indicate its industrial demand. Analytical data, including HPLC purity and NMR spectra, are critical for quality assurance, as noted in technical discussions on "triazole compound characterization."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its handling follows standard laboratory safety protocols. The compound’s low ecotoxicity aligns with sustainable chemistry goals, resonating with searches like "green synthesis of heterocycles."

In conclusion, 1841086-92-7 exemplifies the convergence of synthetic innovation and therapeutic potential. Its versatility in catalysis, material science, and bioconjugation ensures enduring relevance, making it a staple in modern chemical research.

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